Cas no 62096-83-7 (2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]-)
![2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]- structure](https://www.kuujia.com/scimg/cas/62096-83-7x500.png)
62096-83-7 structure
Product name:2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]-
2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]- Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]-
- 4-(4-methoxy-3-phenylmethoxybenzoyl)oxolan-2-one
- 62096-83-7
- 4-[3-(Benzyloxy)-4-methoxybenzoyl]oxolan-2-one
- DTXSID60811957
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- Inchi: InChI=1S/C19H18O5/c1-22-16-8-7-14(19(21)15-10-18(20)24-12-15)9-17(16)23-11-13-5-3-2-4-6-13/h2-9,15H,10-12H2,1H3
- InChI Key: WHYSSPVJWOGHIR-UHFFFAOYSA-N
- SMILES: COC1=C(C=C(C=C1)C(=O)C2CC(=O)OC2)OCC3=CC=CC=C3
Computed Properties
- Exact Mass: 326.11544
- Monoisotopic Mass: 326.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]- Related Literature
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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